Cas no 59904-04-0 (4''deoxyterphenyllin)

• Product name: 4''deoxyterphenyllin
• CAS No: 59904-04-0
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 2014927
• PubChem ID: 57345621

4''deoxyterphenyllin Chemical and Physical Properties

Names and Identifiers

• 4''deoxyterphenyllin
• 4-Deoxyterphenyllin
• deoxyterhenyllin
• 4'-Deoxyterphenyllin
• 4''''-Deoxyterphenyllin
• CHEBI:67535
• (1,1':4',1''-Terphenyl)-2',4-diol, 3',6'-dimethoxy-
• 3',6'-dimethoxy-1,1':4',1''-terphenyl-2',4-diol
• UNII-P8MM2CV9BY
• DTXSID201236995
• 59904-04-0
• Q27136004
• 3',6'-Dimethoxy[1,1':4',1''-terphenyl]-2',4-diol
• P8MM2CV9BY
• BDBM50457918
• 4''-Deoxyterphenyllin
• CHEMBL1951870
• 3a(2),6a(2)-Dimethoxy[1,1a(2):4a(2),1a(2)a(2)-terphenyl]-2a(2),4-diol

• Inchi： InChI=1S/C20H18O4/c1-23-17-12-16(13-6-4-3-5-7-13)20(24-2)19(22)18(17)14-8-10-15(21)11-9-14/h3-12,21-22H,1-2H3
• InChI Key： LVUGIAPKIURDNR-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C(=C1)C2=CC=CC=C2)OC)O)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 322.12050905g/mol
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls